Cas no 1248304-05-3 (2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol)

• Product Name: 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol
• CAS No: 1248304-05-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 2167615
• Update Time: 2025-05-26

2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol
• 2-(Methyl(pyrazin-2-ylmethyl)amino)ethanol
• AM91298
• 2-(methylpyrazin-2-ylmethylamino)ethanol

• Inchi： 1S/C8H13N3O/c1-11(4-5-12)7-8-6-9-2-3-10-8/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： BNCKMAHLBKOPMA-UHFFFAOYSA-N
• SMILES： OCCN(C)CC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 49.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 277.2±30.0 °C at 760 mmHg
• Flash Point: 121.5±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol

Introduction to 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol (CAS No: 1248304-05-3)

2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol, identified by its Chemical Abstracts Service (CAS) number 1248304-05-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazine core substituted with a methyl group and an aminoethyl chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular engineering.

The structural motif of 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol consists of a pyrazine ring, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of a methyl group at the 2-position of the pyrazine ring enhances its reactivity and functionalization possibilities, making it a valuable scaffold for designing novel bioactive molecules. Additionally, the aminoethyl side chain introduces polar and hydrophilic characteristics, which can influence solubility, binding affinity, and metabolic stability.

In recent years, the exploration of pyrazine derivatives has seen considerable advancements, particularly in the development of therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. The compound 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol has been investigated for its potential role as an intermediate in synthesizing more complex pharmacophores. Its ability to serve as a building block for larger molecules underscores its importance in medicinal chemistry.

One of the most compelling aspects of 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol is its versatility in chemical modifications. The pyrazine ring can undergo various functionalization reactions, including halogenation, alkylation, and sulfonylation, while the amino group offers opportunities for further derivatization via amide or urea bond formation. These properties make it an attractive candidate for exploring structure-activity relationships (SAR) in drug design.

Recent studies have highlighted the pharmacological relevance of pyrazine derivatives in modulating enzyme activity and receptor binding. For instance, modifications of the pyrazine core have been shown to enhance interactions with targets such as kinases and G protein-coupled receptors (GPCRs). The compound 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol has been explored in computational modeling studies to predict its binding affinity to various biological targets. These studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress.

The synthesis of 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol has been optimized through multi-step organic reactions, leveraging advances in catalytic methods and green chemistry principles. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the pyrazine ring system, while protecting group strategies have facilitated selective functionalization of the amino and hydroxyl groups. These synthetic approaches ensure high yields and purity, making the compound readily available for further research applications.

In the realm of drug discovery, 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol has been utilized as a precursor in the development of novel therapeutic agents. Its structural features have been incorporated into molecules targeting diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Preliminary pharmacokinetic studies indicate that derivatives of this compound exhibit favorable pharmacokinetic profiles, including reasonable bioavailability and metabolic stability.

The growing interest in 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol is also driven by its potential role in developing next-generation antibiotics. The pyrazine scaffold has shown promise in disrupting bacterial biofilms and inhibiting essential bacterial enzymes. By incorporating this moiety into novel antimicrobial agents, researchers aim to overcome existing challenges related to antibiotic resistance.

Furthermore, the compound has found applications in material science and nanotechnology. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Additionally, its amphiphilic nature makes it suitable for designing supramolecular assemblies and hydrogels with potential biomedical applications.

The future directions for research on 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol include exploring its role in personalized medicine. By integrating genomics and proteomics data with computational modeling, researchers can identify patient-specific targets for this compound or its derivatives. This approach holds promise for developing tailored therapeutic strategies that maximize efficacy while minimizing side effects.

In conclusion, 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol (CAS No: 1248304-05-3) represents a versatile and promising compound with diverse applications across pharmaceuticals, materials science, and nanotechnology. Its unique structural features and functionalization possibilities make it an invaluable tool for researchers seeking to develop innovative solutions to global health challenges. As our understanding of molecular interactions continues to evolve, 2-(Methyl-pyrazin-2-ylmethyl-amino)-ethanol will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.